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Compound of Interest

Compound Name: 4-Vinyloxy-phenylamine

Cat. No.: B092634

For researchers, scientists, and drug development professionals, securing a reliable supply of
high-purity 4-Vinyloxyphenylamine is a critical first step in leveraging its potential in novel
synthetic pathways and material science applications. This technical guide provides an in-depth
overview of commercial suppliers, available product specifications, and a foundational
understanding of its experimental context.

Commercial Availability

4-Vinyloxyphenylamine, also known by its synonyms 4-ethenoxyaniline and 4-vinyloxyaniline, is
a specialty chemical available for research purposes from a select number of suppliers. The
Chemical Abstracts Service (CAS) number for this compound is 1005-63-6. When sourcing this
chemical, referencing the CAS number is crucial to ensure the correct product is being
procured.

Below is a summary of commercial suppliers offering 4-Vinyloxyphenylamine, with details on
available quantities and product specifications. Please note that pricing and availability are
subject to change and direct inquiry with the suppliers is recommended for the most current
information.
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Note: "AldrichCPR" indicates a product grade from Sigma-Aldrich that is suitable for a variety of
research applications. For other suppliers, purity information may be available upon request or
on the product's certificate of analysis. "Inquire™ or "Ask for Quotation” indicates that pricing and
availability are provided upon direct contact with the supplier.

Experimental Protocols and Applications

While specific, detailed experimental protocols for the direct use of 4-Vinyloxyphenylamine are
not readily available in public literature, its structural motifs suggest potential applications in
several areas of chemical research, particularly in polymer chemistry and as a building block in
organic synthesis. The vinyloxy group is a versatile functional group that can participate in
various reactions, including polymerization and cycloadditions. The aniline moiety provides a
site for a wide range of chemical modifications, such as amide bond formation and cross-
coupling reactions.
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Researchers interested in utilizing this compound may consider adapting general protocols for
reactions involving anilines and vinyl ethers. For instance, the amine group can be acylated or
used as a nucleophile in substitution reactions. The vinyl ether group can undergo
polymerization initiated by cationic or radical initiators.

Workflow for Procurement and Research Use

The following diagram illustrates a typical workflow for a research organization to procure and
utilize a specialty chemical like 4-Vinyloxyphenylamine.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Procurement Phase
Identify Research Need for
4-Vinyloxyphenylamine

A

Search for Suppliers
(CAS: 1005-63-6)

Y

Compare Suppliers:
Purity, Quantity, Price
C
A

/

Request Quotations

/

(Select Supplier & Place Orde)
A
Receive & Log Chemical

Research & Development Phase

il

Internal Quality Control
(e.g., NMR, LC-MS)

<
¢ ¢

y

(Develop Experimental ProtocoD

\

Perform Synthesis /
Experimentation

A

Analyze Results

A

Document Findings

Conceptual & Early Discovery

Target Identification
& Validation

HTS, Fragment-Based Des

Lead Generation

(e.g., using 4-Vinyloxyphenylamine

as a

scaffold)

Iterative Synthesis

Lead Optimization

Structure-Activity
Relationship (SAR) Studies

Parallel Screening

ADME/Tox Profiling

Promising Leads

Preclinical [

Development

In Vivo

Efficacy

& Safety Studies

Data Analysis

Candidate Selection

Click to download full resolution via product page

gn

© 2025 BenchChem. All rights reserved.

4/5

Tech Support


https://www.benchchem.com/product/b092634?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 4-
Vinyloxyphenylamine in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092634#commercial-suppliers-of-4-vinyloxy-
phenylamine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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